Cas no 1219972-49-2 (4-(2-Bromo-4-chlorophenoxy)methylpiperidinehydrochloride)

• Product Name: 4-(2-Bromo-4-chlorophenoxy)methylpiperidinehydrochloride
• CAS No: 1219972-49-2
• MF: C₁₂H₁₆BrCl₂NO
• MW: 341.07154083252
• CID: 4687425
• Update Time: 2025-10-31

4-(2-Bromo-4-chlorophenoxy)methylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Bromo-4-chlorophenoxy)methyl]piperidine hydrochloride
• 4-[(2-Bromo-4-chlorophenoxy)methyl]piperidinehydrochloride
• 4-((2-Bromo-4-chlorophenoxy)methyl)piperidine hydrochloride
• 4-(2-bromo-4-chlorophenoxymethyl)piperidine hydrochloride
• 4-(2-Bromo-4-chlorophenoxy)methylpiperidinehydrochloride

• Inchi： 1S/C12H15BrClNO.ClH/c13-11-7-10(14)1-2-12(11)16-8-9-3-5-15-6-4-9;/h1-2,7,9,15H,3-6,8H2;1H
• InChI Key： LBXIYNLEYGSZPB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC1CCNCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 211
• Topological Polar Surface Area: 21.3

Additional information on 4-(2-Bromo-4-chlorophenoxy)methylpiperidinehydrochloride

Professional Introduction to 4-(2-Bromo-4-chlorophenoxy)methylpiperidinehydrochloride (CAS No. 1219972-49-2)

4-(2-Bromo-4-chlorophenoxy)methylpiperidinehydrochloride, identified by the CAS number 1219972-49-2, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the field of medicinal chemistry. The structural features of this molecule, including its 4-(2-bromo-4-chlorophenoxy)methylpiperidine moiety, make it a subject of interest for researchers exploring novel pharmacological targets.

The piperidine ring is a common structural motif in many bioactive molecules, known for its ability to interact with biological targets in a favorable manner. The presence of both bromo and chloro substituents on the phenyl ring introduces additional electronic and steric properties that can influence the compound's binding affinity and selectivity. These features are crucial in the design of drugs that require precise interaction with biological receptors or enzymes.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The methylpiperidinehydrochloride part of the compound's name suggests a salt form that enhances its solubility and bioavailability, making it more suitable for in vitro and in vivo studies. This has led to its investigation as a potential lead compound in drug discovery programs.

One of the most compelling aspects of 4-(2-Bromo-4-chlorophenoxy)methylpiperidinehydrochloride is its versatility in medicinal chemistry. Researchers have utilized this compound as a scaffold for designing analogs with enhanced pharmacological properties. For instance, modifications to the bromo and chloro substituents have been explored to optimize binding interactions with target proteins. These modifications often involve substituting these halogens with other functional groups that can improve metabolic stability or reduce off-target effects.

The bromo and chloro atoms in the phenyl ring not only contribute to the electronic properties of the molecule but also serve as handles for further chemical modifications. This allows chemists to fine-tune the compound's activity by introducing different substituents that can enhance its interaction with biological targets. Such flexibility is invaluable in the iterative process of drug development, where multiple rounds of optimization are often required to achieve the desired therapeutic effect.

Recent studies have highlighted the potential of 4-(2-Bromo-4-chlorophenoxy)methylpiperidinehydrochloride in addressing various therapeutic areas. For example, researchers have investigated its activity against enzymes involved in cancer pathways. The piperidine moiety, in particular, has been shown to interact with ATP-binding sites on kinases, leading to inhibition of their activity. This mechanism has been explored as a strategy for developing anticancer agents.

The compound's ability to modulate enzyme activity has also raised interest in its potential as an antiviral agent. Viruses often rely on host enzymes for their replication cycle, making these enzymes attractive targets for antiviral drugs. By inhibiting key viral enzymes, compounds like 4-(2-Bromo-4-chlorophenoxy)methylpiperidinehydrochloride can disrupt viral replication and provide therapeutic benefits.

In addition to its enzymatic targets, this compound has been studied for its interaction with membrane receptors. The piperidine ring's ability to adopt multiple conformations allows it to fit into specific binding pockets on receptors, modulating their activity. This has led to investigations into its potential as an agent for treating neurological disorders, where receptor modulation plays a critical role.

The synthesis of 4-(2-Bromo-4-chlorophenoxy)methylpiperidinehydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of bromo and chloro substituents typically involves halogenation reactions, which must be controlled to avoid unwanted side products. The final hydrochloride salt formation is crucial for enhancing the compound's solubility and stability, making it more suitable for further biological testing.

The pharmacokinetic properties of this compound are also an area of active investigation. Researchers are interested in understanding how quickly it is absorbed, distributed, metabolized, and excreted by the body. These parameters are critical for determining its potential as a drug candidate and for optimizing dosing regimens.

In conclusion, 4-(2-Bromo-4-chlorophenoxy)methylpiperidinehydrochloride (CAS No. 1219972-49-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its pharmacological properties and applications, promising exciting developments in drug discovery and development.